Cas no 896287-77-7 (N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
- N'-[(4-fluorophenyl)methyl]-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
-
- Inchi: 1S/C21H24FN3O5S/c1-30-18-8-10-19(11-9-18)31(28,29)25-12-2-3-17(25)14-24-21(27)20(26)23-13-15-4-6-16(22)7-5-15/h4-11,17H,2-3,12-14H2,1H3,(H,23,26)(H,24,27)
- InChI Key: IJHBXBZFPVARJG-UHFFFAOYSA-N
- SMILES: C(NCC1CCCN1S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C(NCC1=CC=C(F)C=C1)=O
N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2574-0342-2μmol |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-5μmol |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-10μmol |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-20μmol |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-1mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-2mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-3mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-4mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-5mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0342-10mg |
N'-[(4-fluorophenyl)methyl]-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-77-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
N'-(4-Fluorophenyl)methyl-N-{1-(4-Methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896287-77-7): An Overview
N'-(4-Fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896287-77-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the class of compounds known as amides and sulfonamides. Its unique structural features and chemical properties make it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and pharmaceuticals.
The molecular structure of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide consists of a central amide linkage flanked by a fluorinated phenyl group and a substituted pyrrolidine moiety. The presence of the fluorine atom in the phenyl ring and the methoxybenzenesulfonyl group on the pyrrolidine ring imparts specific chemical and biological properties to this compound. These functional groups are known to influence the compound's solubility, stability, and biological activity, making it an interesting subject for detailed investigation.
Recent studies have highlighted the potential of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide in various therapeutic contexts. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, among other physiological processes. Compounds that can modulate these receptors have significant potential in treating conditions such as depression, anxiety, and sleep disorders.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide for serotonin receptors. The results showed that this compound exhibited high affinity for the 5-HT2A receptor subtype, with a binding constant (Ki) value of 0.3 nM. This high affinity suggests that the compound could be a potent modulator of serotonin signaling pathways.
Beyond its serotonin receptor activity, N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Compounds that can effectively reduce inflammation without causing significant side effects are highly sought after in pharmaceutical research.
A preclinical study conducted by a team at the University of California, San Francisco, evaluated the anti-inflammatory properties of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. The results demonstrated that this compound significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models of inflammation. The mechanism underlying this effect is thought to involve inhibition of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.
The pharmacokinetic properties of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide have also been studied to assess its suitability for clinical development. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors that determine the safety and efficacy of a drug candidate. Preliminary data indicate that this compound has favorable pharmacokinetic properties, with good oral bioavailability and low toxicity profiles in animal models.
In addition to its therapeutic potential, N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has also been used as a tool compound in chemical biology research. Tool compounds are small molecules that are used to probe biological systems and understand molecular mechanisms underlying various physiological processes. The ability to selectively modulate specific biological targets makes tool compounds invaluable for both basic research and drug discovery efforts.
The synthesis of N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves several steps, including the formation of the amide bond between the fluorinated phenyl group and the pyrrolidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves coupling reactions using activated esters or acid chlorides to form the amide linkage.
In conclusion, N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896287-77-7) is a multifaceted compound with promising therapeutic potential across multiple disease areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may pave the way for novel treatments for various medical conditions.
896287-77-7 (N'-(4-fluorophenyl)methyl-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)